Cas no 5280-29-5 (2-amino-4-(5-bromo-2-methoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile)

• Product Name: 2-amino-4-(5-bromo-2-methoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile
• CAS No: 5280-29-5
• MF: C₁₇H₁₃BrN₂O₃
• MW: 373.200723409653
• CID: 1584386
• PubChem ID: 2839257
• Update Time: 2025-04-21

2-amino-4-(5-bromo-2-methoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(5-bromo-2-methoxyphenyl)-7-hydroxy-4H-chromene-3-carbonitrile
• 2-Amino-4-(5-bromo-2-methoxy-phenyl)-7-hydroxy-4H-chromene-3-carbonitrile
• AKOS022007151
• AKOS000294528
• AB00078941-01
• CCG-115655
• STL379827
• DTXSID00385581
• 5280-29-5

• Inchi： 1S/C17H13BrN2O3/c1-22-14-5-2-9(18)6-12(14)16-11-4-3-10(21)7-15(11)23-17(20)13(16)8-19/h2-7,16,21H,20H2,1H3
• InChI Key： NJWFZJUUHKNJCO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1C(C#N)=C(N)OC2C=C(C=CC1=2)O)OC

Computed Properties

• Exact Mass: 372.01099
• Monoisotopic Mass: 372.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 563.2°C at 760 mmHg
• Flash Point: 294.4°C
• Refractive Index: 1.711
• PSA: 88.5